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Compound of Interest

Compound Name: 3-bromo-1H-indazol-5-amine

Cat. No.: B152525 Get Quote

Technical Guide: 3-bromo-1H-indazol-5-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physicochemical properties of

3-bromo-1H-indazol-5-amine, a heterocyclic building block relevant in medicinal chemistry

and drug discovery.

Core Molecular Data
The fundamental molecular characteristics of 3-bromo-1H-indazol-5-amine have been

determined and are summarized below. This data is essential for stoichiometric calculations,

analytical characterization, and interpretation of experimental results.

Property Value

Molecular Formula C₇H₆BrN₃[1][2][3][4][5][6]

Molecular Weight 212.05 g/mol [1][3][5][7]

CAS Number 478837-59-1[1][2][3][4][5][7][8]
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The determination of the molecular weight and formula for chemical compounds like 3-bromo-
1H-indazol-5-amine is typically achieved through a combination of mass spectrometry and

elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination:

Methodology: High-resolution mass spectrometry (HRMS) is employed to accurately

determine the mass-to-charge ratio (m/z) of the molecular ion.

Sample Preparation: The compound is dissolved in a suitable solvent (e.g., methanol,

acetonitrile) at a low concentration.

Ionization: A soft ionization technique, such as electrospray ionization (ESI), is used to

generate intact molecular ions with minimal fragmentation.

Analysis: The sample is introduced into the mass spectrometer, and the m/z of the [M+H]⁺ or

[M-H]⁻ ion is measured with high precision. The molecular weight is then calculated from this

value.

2. Elemental Analysis for Molecular Formula Confirmation:

Methodology: Combustion analysis is used to determine the percentage composition of

carbon, hydrogen, and nitrogen in the sample.

Procedure: A precisely weighed sample of the compound is combusted in a stream of

oxygen. The resulting combustion products (CO₂, H₂O, and N₂) are collected and quantified.

Calculation: The percentage of each element is used to determine the empirical formula.

This, in conjunction with the molecular weight from mass spectrometry, confirms the

molecular formula.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name, its molecular

formula, and its corresponding molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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